Cas no 1216266-26-0 (2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanimidamide)

• Product name: 2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanimidamide
• CAS No: 1216266-26-0
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 6142421
• PubChem ID: 83676360

2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanimidamide
• 1216266-26-0
• EN300-1998376

• Inchi： 1S/C10H12N2O2/c11-10(12)6-7-1-2-8-9(5-7)14-4-3-13-8/h1-2,5H,3-4,6H2,(H3,11,12)
• InChI Key： LAAOSNQFSPBMFP-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(CC(=N)N)=CC1=2

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanimidamide

Comprehensive Overview of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanimidamide (CAS No. 1216266-26-0)

2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanimidamide, with the CAS number 1216266-26-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the benzodioxin family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the ethanimidamide moiety further enhances its potential as a building block in drug discovery and development.

In recent years, the demand for benzodioxin derivatives has surged due to their applications in designing novel therapeutic agents. Researchers are particularly interested in 2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanimidamide for its potential role in modulating enzyme activity and receptor binding. Its unique structure makes it a candidate for studying central nervous system (CNS) disorders, a hot topic in modern pharmacology. With the rise of AI-driven drug discovery, compounds like this are increasingly being screened for their interactions with biological targets.

The synthesis of CAS 1216266-26-0 involves multi-step organic reactions, often starting from 1,4-benzodioxin precursors. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in sustainable chemistry, efforts are also underway to optimize its synthesis using green chemistry principles, minimizing waste and energy consumption.

From a commercial perspective, 2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanimidamide is available through specialized chemical suppliers, catering to research institutions and pharmaceutical companies. Its price per gram and bulk availability are common queries among buyers, reflecting its niche yet critical role in R&D. Additionally, its stability under various conditions and solubility profiles are frequently discussed in scientific forums, highlighting its practical utility.

As the scientific community continues to explore small-molecule therapeutics, compounds like 1216266-26-0 are likely to remain in the spotlight. Their potential applications in neurodegenerative diseases, inflammatory conditions, and even cancer research align with current healthcare trends. For researchers, understanding the structure-activity relationship (SAR) of this compound is key to unlocking its full potential.

In conclusion, 2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanimidamide (CAS No. 1216266-26-0) represents a promising avenue for future drug development. Its combination of benzodioxin and ethanimidamide functionalities offers a versatile scaffold for medicinal chemistry. With ongoing advancements in computational chemistry and high-throughput screening, this compound is poised to contribute significantly to the next generation of therapeutics.